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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glucagon, a 29-amino acid polypeptide hormone, is secreted by the alpha cells of the pancreas

and plays a critical role in glucose metabolism.[1] It counteracts the effects of insulin by

stimulating glycogenolysis and gluconeogenesis in the liver, thereby increasing blood glucose

levels. Accurate measurement of glucagon is crucial for research in diabetes, hypoglycemia,

hyperglycemia, and other metabolic disorders.[2]

The Human Glucagon Sandwich ELISA (Enzyme-Linked Immunosorbent Assay) kit is a highly

sensitive and specific immunoassay designed for the quantitative determination of human
glucagon in various biological samples such as serum, plasma, and cell culture supernatants.

[1][3] This application note provides a detailed protocol and performance characteristics to

guide researchers in obtaining reliable and reproducible results.

Principle of the Assay
The sandwich ELISA is a highly specific and sensitive method for detecting an antigen.[4] This

assay employs a quantitative sandwich enzyme immunoassay technique.[1][5] A microplate is
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pre-coated with a capture antibody specific for one epitope of the human glucagon molecule.

[1][6] During the first incubation, standards and samples are added to the wells, and the

glucagon present binds to the immobilized antibody.[1] After washing away unbound

substances, a second, enzyme-conjugated detection antibody that recognizes a different

epitope on the glucagon molecule is added, forming a "sandwich" complex of capture antibody-

glucagon-detection antibody.[7] Following another wash step, a substrate solution is added,

which reacts with the enzyme to produce a measurable colorimetric signal.[5][7] The intensity

of the color is directly proportional to the concentration of human glucagon in the sample.[1][8]

The concentration is then determined by comparing the optical density (OD) of the samples to

a standard curve.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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